4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-[1-(5-chloro-2-nitroanilino)propan-2-yloxy]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C11H12ClN5O4/c1-6(20-11-10(13)15-21-16-11)5-14-8-4-7(12)2-3-9(8)17(18)19/h2-4,6,14H,5H2,1H3,(H2,13,15)
• InChI Key: JGZOEPSVKZPWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=C(C=CC(=C1)Cl)[N+](=O)[O-])OC2=NON=C2N
• Molecular Formula: C11H12ClN5O4
• Molecular Weight: 313.70 g/mol

Description

4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine, also known as CNO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CNO is a synthetic compound that belongs to the oxadiazole class of chemicals. It has been widely used in biological research as a tool to study the function of specific neurons and neural circuits in the brain.

Mechanism of Action

4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine acts as an agonist for the DREADD receptors, which are G protein-coupled receptors that are not found naturally in the brain. When this compound binds to the DREADD receptors, it activates a signaling cascade that leads to the modulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the brain. It has been used to study the role of specific neurons and neural circuits in a variety of behaviors, including reward, anxiety, and learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine in lab experiments is its specificity. It allows researchers to selectively activate or inhibit specific neurons or neural circuits, providing a more precise way to study the function of the brain. However, one of the limitations of using this compound is that it can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the use of 4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine in scientific research. One potential area of research is the development of more selective DREADDs that can be activated by this compound with even greater specificity. Another area of research is the use of this compound in combination with other techniques, such as optogenetics, to study the function of neural circuits in even greater detail. Additionally, this compound could be used to study the role of specific neurons and neural circuits in a range of neurological disorders, including depression, anxiety, and addiction.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its unique properties. It has been extensively used to study the function of specific neurons and neural circuits in the brain, and its specificity has allowed for more precise experiments. While there are limitations to its use, the future directions for this compound research are promising, and it is likely that it will continue to be an important tool in the study of the brain.

Synthesis Methods

The synthesis of 4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine involves a multistep process that has been described in several studies. One of the most commonly used methods involves the reaction of 5-chloro-2-nitroaniline with 2-bromo-1-methylethanol in the presence of a base. The resulting intermediate is then reacted with 1,2,5-oxadiazol-3-amine to produce this compound.

Scientific Research Applications

4-{2-[(5-chloro-2-nitrophenyl)amino]-1-methylethoxy}-1,2,5-oxadiazol-3-amine has been extensively used in scientific research to study the function of specific neurons and neural circuits in the brain. It is commonly used as a ligand for designer receptors exclusively activated by designer drugs (DREADDs). DREADDs are genetically engineered receptors that can be selectively activated by specific compounds, allowing researchers to control the activity of specific neurons in the brain.